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Technical Support Center: Tinosorb S
This technical support center provides guidance for researchers, scientists, and drug

development professionals on addressing the potential for eye irritation when formulating with

Tinosorb S (Bis-Ethylhexyloxyphenol Methoxyphenyl Triazine) in spray applications.

Frequently Asked Questions (FAQs)
Q1: What is the official regulatory stance on the eye irritation potential of Tinosorb S?

A1: Tinosorb S is generally considered to have a low potential for eye irritation. The Scientific

Committee on Consumer Safety (SCCS) has concluded that Bis-Ethylhexyloxyphenol

Methoxyphenyl Triazine is safe for use as a UV filter in cosmetic products at concentrations up

to 10%. The available data from standardized tests, such as the Bovine Corneal Opacity and

Permeability (BCOP) assay, indicate that Tinosorb S is not an eye irritant.

Q2: Why might a spray formulation containing Tinosorb S show potential for eye irritation?

A2: While Tinosorb S itself has a low irritation potential, the final formulation of a spray product

can contribute to eye irritation. Key factors include:

Propellants and Solvents: Certain propellants (e.g., flammable gases) and solvents (e.g.,

alcohol) used in aerosol sprays can cause significant eye irritation if sprayed directly into the

eyes.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1678511?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Particle Size and Distribution: The size of the atomized particles can influence their potential

to reach and interact with the ocular surface.

Other Ingredients: Other components in the formulation, such as fragrances, preservatives,

or penetration enhancers, may be the primary cause of irritation.

Concentration and Bioavailability: The vehicle system can influence the bioavailability of

Tinosorb S and other ingredients on the ocular surface, potentially increasing their interaction

with eye tissues.

Q3: We are observing unexpected eye irritation in our Tinosorb S spray formulation during pre-

clinical testing. What are the likely causes?

A3: If you are observing eye irritation, it is less likely to be caused by Tinosorb S itself and more

likely due to other formulation components or physical effects of the spray. Consider the

following troubleshooting steps:

Evaluate the Chassis: Test the base formulation (vehicle) without Tinosorb S to determine if

the irritation is inherent to the other ingredients.

Check for Ingredient Interactions: Assess potential interactions between Tinosorb S and

other components that could lead to the formation of irritating by-products.

Analyze Spray Characteristics: Examine the spray pattern, particle size distribution, and the

force of the spray, as these can physically irritate the eyes.

Review the Preservative System: Some preservatives are known eye irritants. Ensure the

chosen preservative is suitable for products used near the eyes and is used at the

recommended concentration.

Troubleshooting Guide
This guide provides a structured approach to identifying and resolving eye irritation issues in

spray formulations containing Tinosorb S.

Issue: Positive Eye Irritation Signal in an In Vitro Ocular Irritation Test
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Diagram: Troubleshooting Workflow

Start: Unexpected Eye Irritation Detected

Step 1: Isolate Variables
Test Placebo Formulation (without Tinosorb S)

Is the Placebo Irritating?

Conclusion: Irritation is likely due to the
formulation vehicle (solvents, propellants, etc.).

Yes

Conclusion: Irritation is potentially linked to
Tinosorb S or its interaction with the vehicle.

No

Action: Re-evaluate and modify the
chassis components. Consider milder solvents

or alternative delivery systems.

Step 2: Investigate Tinosorb S Interaction
- Assess solubility and stability in the formula.
- Analyze for potential irritating by-products.

Step 3: Evaluate Physical Spray Characteristics
- Measure particle size distribution.
- Assess spray pattern and velocity.

Action: Modify formulation to improve
Tinosorb S compatibility. Consider

encapsulation or alternative emollients.

Action: Adjust nozzle and valve system
to create a softer, finer mist. Reduce
propellant concentration if possible.
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Caption: Troubleshooting workflow for eye irritation.

Quantitative Data Summary
The following table summarizes the eye irritation data for Tinosorb S from key regulatory

assessments.
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Test
Method

Test
Substance

Concentrati
on

Results
Classificati
on

Reference

Bovine

Corneal

Opacity and

Permeability

(BCOP)

Tinosorb S

(pure)
100%

In vitro

irritation

score (IVIS) =

1.3

Not Irritating

Reconstructe

d human

Cornea-like

Epithelium

(RhCE)

Tinosorb S

(pure)
100%

Mean tissue

viability >

60%

Not Irritating

Experimental Protocols
Protocol: Bovine Corneal Opacity and Permeability (BCOP) Assay (OECD TG 437)

This is a generalized protocol for assessing the eye irritation potential of a formulation.

1. Objective: To evaluate the potential of a test chemical or formulation to cause severe eye

damage by measuring its effects on corneal opacity and permeability in isolated bovine

corneas.

2. Materials:

Fresh bovine eyes from a local abattoir

Corneal holders

Opacitometer

Spectrophotometer

Culture medium (e.g., MEM)

Test substance (your spray formulation)
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Positive and negative controls (e.g., ethanol and saline)

3. Methodology:

Diagram: BCOP Assay Workflow

Preparation Exposure & Incubation Analysis

Bovine Eye Collection Corneal Excision
and Mounting

Baseline Opacity
Measurement

Apply Test Substance
(e.g., 750 µL for 10 min)

Incubation
(e.g., 2 hours at 32°C)

Post-Exposure
Opacity Measurement

Permeability Test
(Sodium Fluorescein)

Calculate In Vitro
Irritation Score (IVIS)

Click to download full resolution via product page

Caption: Generalized BCOP assay workflow.

Step 1: Corneal Preparation: Isolate the cornea from the bovine eye and mount it in a holder,

creating an anterior and posterior chamber.

Step 2: Baseline Measurement: Measure the baseline opacity of each cornea using an

opacitometer.

Step 3: Application of Test Substance: Apply the test formulation to the anterior surface of the

cornea. For a spray, this may involve collecting the sprayed liquid and applying a

standardized volume (e.g., 750 µL).

Step 4: Incubation: Incubate the cornea for a defined period (e.g., 10 minutes for non-

surfactants).

Step 5: Post-Exposure Measurements:

Opacity: Rinse the cornea and measure the opacity again. The change in opacity is

calculated.

Permeability: Add sodium fluorescein to the anterior chamber. After incubation, measure

the amount of dye that has passed through to the posterior chamber using a

spectrophotometer.
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Step 6: Calculation: Calculate the In Vitro Irritation Score (IVIS) using the formula: IVIS =

Mean Opacity Value + (15 x Mean Permeability OD490 Value). The IVIS is then used to

classify the irritation potential according to OECD TG 437 guidelines.

Contributing Factors to Eye Irritation in Sprays
The following diagram illustrates the interplay of factors that can lead to eye irritation in a

finished spray product, even with non-irritating active ingredients like Tinosorb S.

Diagram: Factors in Spray Formulation Irritation

Chemical Factors
Physical Factors

Eye Irritation Potential
in Spray Formulation

Active Ingredient
(e.g., Tinosorb S)

Low Contribution

Vehicle / Chassis
- Solvents (e.g., Alcohol)

- Propellants
- Emollients

Excipients
- Preservatives
- Fragrances

Particle Size
& Distribution

Spray Pattern
& Velocity

Click to download full resolution via product page

Caption: Factors influencing eye irritation in sprays.

To cite this document: BenchChem. [Addressing eye irritation potential of Tinosorb S in
sprays]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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